N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)benzo[d]thiazole-6-carboxamide

• IUPAC Name: N-[[1-(2-phenoxyacetyl)piperidin-4-yl]methyl]-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C22H23N3O3S/c26-21(14-28-18-4-2-1-3-5-18)25-10-8-16(9-11-25)13-23-22(27)17-6-7-19-20(12-17)29-15-24-19/h1-7,12,15-16H,8-11,13-14H2,(H,23,27)
• InChI Key: VEQAJUHUVOAEMD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=CC3=C(C=C2)N=CS3)C(=O)COC4=CC=CC=C4
• Molecular Formula: C22H23N3O3S
• Molecular Weight: 409.5 g/mol
• CAS No.: 1797076-28-8

Description

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. A series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino]benzamides were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The obtained intermediate compounds were then treated with 1-(2-chloroethyl)piperidine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The structure of “N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)benzo[d]thiazole-6-carboxamide” was analyzed based on IR, 1H, 13C NMR, and mass spectral data.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include the coupling of substituted 2-amino benzothiazoles with N-phenyl anthranilic acid, followed by treatment with 1-(2-chloroethyl)piperidine hydrochloride.

Scientific Research Applications

Chemical Synthesis and Derivatives Research has demonstrated the synthesis of various chemical compounds with structural similarities to N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)benzo[d]thiazole-6-carboxamide. For instance, Krauze et al. (2007) explored the one-pot cyclocondensation involving benzylidenemalononitrile, N-methyl-2-thiocarbamoylacetamide, piperidine, and ω-bromoacetophenone, yielding alternative products like N-Methyl-2-benzoylmethylsulfanyl-4-phenylnicotinamide and N-methyl-2-(4-phenyl-1,3-thiazol-2-yl)-acetamide (Krauze, Vilums, Sīle, & Duburs, 2007). Shahinshavali et al. (2021) described an alternative route to synthesize N-(2-chloro-6-methylphenyl)-2-((6-(4-(2-hydroxyethyl)piperazin-1-yl)-2-methylpyrimidin-4-yl)amino)thiazole-5-carboxamide, indicating the versatility of synthesis techniques for similar compounds (Shahinshavali, Deepti, Vijayavardhini, Nagendra Kumar, Sireesha, Reddy, & Rao, 2021).

Biological Activities and Applications The biological activities of compounds structurally related to this compound have been a subject of various studies:

• Anti-Microbial Activity:

  • Anuse et al. (2019) synthesized and evaluated a series of substituted N-(benzo[d]thiazol-2-yl)-2-(4-(6-fluorobenzo[d]isoxazol-3-yl)piperidin-1-yl)acetamide derivatives, highlighting their antimicrobial potential and docking properties against different microbial strains (Anuse, Mali, Thorat, Yamgar, & Chaudhari, 2019).
  • Pancholia et al. (2016) identified benzo[d]thiazol-2-yl(piperazin-1-yl)methanones as new anti-mycobacterial chemotypes, showing promising results against the Mycobacterium tuberculosis H37Rv strain and exhibiting low cytotoxicity (Pancholia, Dhameliya, Shah, Jadhavar, Sridevi, Yogeshwari, Sriram, & Chakraborti, 2016).

• Anti-Inflammatory and Analgesic Agents:

  • Abu‐Hashem et al. (2020) synthesized compounds derived from visnaginone and khellinone, exhibiting anti-inflammatory and analgesic activities and acting as cyclooxygenase inhibitors. These compounds showed significant inhibition on COX-2 selectivity, analgesic activity, and anti-inflammatory activity (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Corrosion Inhibition:

  • Yadav et al. (2016) conducted studies on the inhibitive action of synthesized benzimidazole derivatives on the corrosion of N80 steel in hydrochloric acid. The compounds showed high inhibition efficiency, indicating their potential as corrosion inhibitors (Yadav, Kumar, Purkait, Olasunkanmi, Bahadur, & Ebenso, 2016).

Mechanism of Action

While the specific mechanism of action for “N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)benzo[d]thiazole-6-carboxamide” is not mentioned, similar compounds have been evaluated for anti-inflammatory activity. They showed high IC50 values for COX-1 inhibition and demonstrated excellent COX-2 SI values.

The molecular formula of “this compound” is C22H23N3O3S, and its molecular weight is 409.5.

Future Directions

Piperidine derivatives, such as “N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)benzo[d]thiazole-6-carboxamide”, play a significant role in the pharmaceutical industry. They are present in more than twenty classes of pharmaceuticals and show a wide variety of biological activities. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.